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Compound of Interest

Compound Name: Abt-107

Cat. No.: B1251678

These application notes provide detailed protocols for the dissolution of Abt-107, a selective a7
neuronal nicotinic receptor agonist, for experimental use in research, and drug development.

Product Information
e Name: Abt-107

o Mechanism of Action: Selective a7 neuronal nicotinic receptor (nAChR) agonist.[1]

e Primary Use: Research on neuroprotection and cognitive enhancement. Abt-107 has been
shown to protect against nigrostriatal damage in rat models of Parkinson's disease.[1][2]

Solubility Data

Abt-107 exhibits solubility in various solvent systems, making it adaptable for both in vitro and
in vivo studies. The following table summarizes the solubility of Abt-107 in different solvents.
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Solvent System Maximum Concentration Suitability
100% DMSO = 16.05 mg/mL (50 mM) In vitro
10% DMSO, 40% PEG300, _
) > 2.5 mg/mL (7.80 mM) In vivo

5% Tween-80, 45% Saline
10% DMSO, 90% (20% SBE- _

) ) > 2.5 mg/mL (7.80 mM) In vivo
B-CD in Saline)
10% DMSO, 90% Corn OiIl > 2.5 mg/mL (7.80 mM) In vivo

Experimental Protocols
Preparation of Stock Solution for In Vitro Experiments

This protocol describes the preparation of a 10 mM stock solution of Abt-107 in DMSO.

Materials:

Abt-107 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Vortex mixer

Pipettes
Protocol:
e Weigh the required amount of Abt-107 powder.

e Add the appropriate volume of DMSO to the Abt-107 powder to achieve a 10 mM
concentration.

» Vortex the solution thoroughly until the Abt-107 is completely dissolved.
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« If precipitation is observed, gentle heating and/or sonication can be used to aid dissolution.

[1]
 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Store the stock solution at -20°C for up to 1 month or at -80°C for up to 6 months.[1]

Preparation of Working Solution for In Vivo Experiments

This protocol provides a general method for preparing an Abt-107 working solution for animal
studies using a co-solvent system.

Materials:

Abt-107 powder

e DMSO
 PEG300

e Tween-80

e Saline (0.9% NaCl)
 Sterile tubes

e \Vortex mixer
Protocol:

o Prepare a stock solution of Abt-107 in DMSO at a concentration higher than the final desired
concentration.

» In a separate sterile tube, prepare the vehicle solution by mixing the solvents in the desired
ratio (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline).

o Add the Abt-107 stock solution to the vehicle to achieve the final desired concentration.

» Vortex the solution until it is clear and homogenous.
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 Itis recommended to prepare the working solution fresh on the day of use.

Stability and Storage

o Stock Solutions: Store Abt-107 stock solutions at -20°C for short-term storage (up to 1
month) or at -80°C for long-term storage (up to 6 months).

e Working Solutions: For in vivo experiments, it is recommended to prepare working solutions
fresh daily to ensure stability and efficacy.

o Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles of stock solutions to prevent
degradation of the compound. Aliquoting the stock solution is highly recommended.

Visualizations
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Caption: Workflow for dissolving Abt-107 for in vitro and in vivo experiments.
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Caption: Simplified signaling pathway of Abt-107.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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